Cas no 1249700-20-6 (3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide
• CAS No: 1249700-20-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5915696
• PubChem ID: 62350597
• Update Time: 2025-06-03

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanamide, α-(ethylamino)-4,5-dimethyl-
• 3-(4,5-Dimethyl-1h-imidazol-1-yl)-2-(ethylamino)propanamide
• AKOS011635731
• CS-0292730
• 1249700-20-6
• EN300-1123137
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide

• Inchi： 1S/C10H18N4O/c1-4-12-9(10(11)15)5-14-6-13-7(2)8(14)3/h6,9,12H,4-5H2,1-3H3,(H2,11,15)
• InChI Key： PTSIEYGVZSPSFU-UHFFFAOYSA-N
• SMILES： C(N1C=NC(C)=C1C)C(C(=O)N)NCC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 459.4±45.0 °C(Predicted)
• pka: 16.43±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide

3-(4,5-Dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide (CAS No. 1249700-20-6)

3-(4,5-Dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide is a chemical compound with the CAS registry number 1249700-20-6. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound features an imidazole ring substituted with methyl groups at positions 4 and 5, an ethylamino group attached to the propanamide backbone. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide lies in its potential as a bioactive molecule. Studies have shown that imidazole derivatives can exhibit various pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. In a recent study published in *Journal of Medicinal Chemistry*, this compound demonstrated significant inhibitory activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)propanamide has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. For example, researchers have reported the use of this compound as a ligand in the synthesis of metalloporphyrins with enhanced catalytic activity for organic transformations.

From an environmental perspective, understanding the ecological impact of 3-(4,5-dimethyl-1H-imidazol-1-ylium)-2-(ethylamino)propanamide is crucial for its safe handling and application. Recent toxicity studies conducted by environmental scientists have highlighted its low toxicity profile towards aquatic organisms under standard test conditions. These findings support its potential use in agricultural formulations where environmental safety is a priority.

Looking ahead, ongoing research into 3-(4,5-dimethyl-1H-imidazolium)-2-(ethylamino)propanamide continues to uncover new insights into its chemical behavior and biological interactions. Collaborative efforts between chemists and biologists are paving the way for innovative applications in fields ranging from personalized medicine to sustainable materials development.